Cas no 1803966-06-4 (3-(Fluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 3-(Fluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1803966-06-4
• MF: C₉H₅F₄IN₂O
• MW: 360.046888113022
• CID: 4839080
• Update Time: 2025-06-09

3-(Fluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C9H5F4IN2O/c10-4-5-6(1-2-15)16-8(14)3-7(5)17-9(11,12)13/h3H,1,4H2
• InChI Key： JOIIFNIDUFQAKZ-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(CF)C(CC#N)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• XLogP3: 2.6
• Topological Polar Surface Area: 45.9

Additional information on 3-(Fluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile

Introduction to 3-(Fluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1803966-06-4)

3-(Fluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1803966-06-4, is a versatile intermediate with a unique structural framework that makes it particularly valuable in the synthesis of bioactive molecules. The presence of multiple functional groups, including a fluoromethyl moiety, an iodo substituent, and a trifluoromethoxy group, along with the acetonitrile functionality at the 2-position, endows this pyridine derivative with distinct chemical and biological properties.

The fluoromethyl group is a critical feature in medicinal chemistry due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. In drug design, fluorine atoms are often incorporated to enhance the pharmacokinetic profile of small molecule drugs. The iodo substituent serves as a useful handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in constructing complex molecular architectures. Additionally, the trifluoromethoxy group contributes to the electron-withdrawing nature of the molecule, influencing its reactivity and interaction with biological targets.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds like pyridines in developing novel therapeutics. Pyridine derivatives are known for their broad spectrum of biological activities and have been successfully incorporated into drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The structural features of 3-(Fluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile make it an attractive building block for designing molecules with enhanced efficacy and selectivity.

In particular, the combination of a fluoromethyl group and an iodo substituent on a pyridine core has been explored in several recent studies for the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in disease processes. By leveraging the reactivity of the iodo atom for palladium-catalyzed cross-coupling reactions, researchers have been able to construct novel pyridine-based kinase inhibitors with improved pharmacological properties. For instance, studies have demonstrated that such derivatives can exhibit potent inhibition against specific kinases while maintaining good selectivity over related enzymes.

The trifluoromethoxy group in this compound not only enhances the electronic properties but also contributes to its solubility and bioavailability when incorporated into drug candidates. This is particularly important in pharmaceutical development, where optimizing solubility can significantly impact drug delivery and therapeutic outcomes. Furthermore, the acetonitrile moiety at the 2-position provides a polar environment that can influence interactions with biological targets, making it another key factor to consider in drug design.

One notable application of 3-(Fluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile is in the synthesis of antiviral agents. The structural motif present in this compound has been shown to interact favorably with viral proteases and polymerases, leading to the development of potent inhibitors against various viruses. For example, derivatives of this compound have been investigated for their activity against RNA viruses such as influenza and coronaviruses. The ability to modify different parts of the molecule allows researchers to fine-tune its properties for optimal antiviral efficacy.

Another area where this compound has shown promise is in the development of anticancer drugs. Cancer therapies often rely on targeting specific molecular pathways that are dysregulated in tumor cells. Pyridine-based inhibitors have been explored as potential candidates for disrupting these pathways. The presence of multiple functional groups in 3-(Fluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile allows for diverse chemical modifications that can be tailored to enhance binding affinity and selectivity towards cancer-related targets. Preliminary studies have indicated that certain derivatives derived from this compound exhibit inhibitory activity against kinases overexpressed in cancer cells, making them attractive leads for further development.

The synthetic utility of this compound is further underscored by its amenability to various transformations that expand its applicability in drug discovery libraries. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or heteroaryl groups at different positions on the pyridine ring. Additionally, nucleophilic substitution reactions at the iodo site allow for the introduction of diverse functional groups such as amines or thiols, expanding the chemical space available for exploration.

The growing interest in fluorinated compounds has also spurred research into understanding how fluorine substitution affects molecular properties beyond simple electronic effects. Fluorine atoms can influence conformational preferences, metabolic stability, and even cell membrane permeability. These factors are critical considerations when designing drugs intended for clinical use. The study of 3-(Fluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile contributes valuable insights into these phenomena and helps guide future drug design strategies.

In conclusion,3-(Fluoromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1803966-06-4) represents a promising intermediate with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for synthesizing bioactive molecules targeting various diseases. Ongoing research continues to uncover new applications and synthetic pathways involving this compound, reinforcing its importance as a tool in medicinal chemistry.